Cas no 27237-73-6 (Tricyclo[4.2.1.02,5]nona-3,7-diene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI))

Tricyclo[4.2.1.02,5]nona-3,7-diene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI) structure
27237-73-6 structure
Product Name:Tricyclo[4.2.1.02,5]nona-3,7-diene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI)
CAS No:27237-73-6
MF:C12H14
MW:158.239563465118
CID:289275
PubChem ID:141341
Update Time:2025-04-19

Tricyclo[4.2.1.02,5]nona-3,7-diene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[4.2.1.02,5]nona-3,7-diene,9-(1-methylethylidene)-, (1a,2a,5a,6a)- (9CI)
    • AC1L3IVH
    • 9-(Propan-2-ylidene)tricyclo[4.2.1.0~2,5~]nona-3,7-diene
    • Tricyclo(4.2.1.02,5)nona-3,7-diene, 9-(1-methylethylidene)-,(1alpha,2alpha,5alpha,6alpha)-
    • DTXSID70949957
    • 27237-73-6
    • Tricyclo[4.2.1.02,5]nona-3,7-diene,9-(1-methylethylidene)-,(1.alpha.,2.alpha.,5.alpha.,6.alpha.)-
    • Inchi: 1S/C12H14/c1-7(2)12-10-5-6-11(12)9-4-3-8(9)10/h3-6,8-11H,1-2H3
    • InChI Key: JVSQYAKRTBPSLB-UHFFFAOYSA-N
    • SMILES: C12C=CC1C1C=CC2/C/1=C(/C)\C

Computed Properties

  • Exact Mass: 158.10962
  • Monoisotopic Mass: 158.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.053
  • Boiling Point: 239.5°C at 760 mmHg
  • Flash Point: 77.4°C
  • Refractive Index: 1.584
  • PSA: 0
  • LogP: 2.94080
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